Cas no 2763602-07-7 (cis-4-Ethoxycarbonylmethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester)

• Product Name: cis-4-Ethoxycarbonylmethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester
• CAS No: 2763602-07-7
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 5796853
• Update Time: 2025-05-23

cis-4-Ethoxycarbonylmethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• cis-4-Ethoxycarbonylmethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester

• Inchi： 1S/C13H21NO6/c1-5-19-10(15)7-8-6-9(11(16)17)14(8)12(18)20-13(2,3)4/h8-9H,5-7H2,1-4H3,(H,16,17)/t8?,9-/m1/s1
• InChI Key： XCNCDUWMTDIUOL-YGPZHTELSA-N
• SMILES： C(N1[C@@H](C(=O)O)CC1CC(=O)OCC)(=O)OC(C)(C)C

Additional information on cis-4-Ethoxycarbonylmethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester

Comprehensive Analysis of cis-4-Ethoxycarbonylmethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester (CAS No. 2763602-07-7)

In the rapidly evolving field of pharmaceutical and organic chemistry, cis-4-Ethoxycarbonylmethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester (CAS No. 2763602-07-7) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine ring and ester functionalities, is widely utilized in drug discovery and material science. Researchers are increasingly focusing on its applications in peptide synthesis, enzyme inhibition, and as a building block for complex organic frameworks. The compound's structural versatility and stability make it a valuable asset in modern synthetic chemistry.

The tert-butyl ester group in this compound provides enhanced solubility and protection for reactive functional groups, a feature highly sought after in medicinal chemistry. Recent studies highlight its role in the development of bioactive molecules, particularly in the design of protease inhibitors and neurological agents. With the growing demand for small-molecule therapeutics, 2763602-07-7 has garnered attention for its potential to improve drug delivery systems. Its compatibility with green chemistry principles also aligns with the industry's shift toward sustainable practices.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for cis-4-Ethoxycarbonylmethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester?" The answer lies in multi-step organic transformations, often involving azetidine ring formation followed by selective esterification. Another common query is: "How does the tert-butyl group influence the reactivity of this compound?" The bulky tert-butyl moiety sterically shields the carboxylic acid, enabling controlled reactions in complex syntheses.

From an industrial perspective, 2763602-07-7 is pivotal in high-throughput screening libraries, where its modular structure allows for rapid derivatization. Its relevance to AI-driven drug discovery platforms has also been noted, as computational models increasingly rely on such scaffolds for virtual screening. Furthermore, the compound's stability under physiological conditions makes it a candidate for prodrug development, addressing challenges in oral bioavailability.

In conclusion, cis-4-Ethoxycarbonylmethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester represents a nexus of innovation in synthetic and pharmaceutical chemistry. Its adaptability to click chemistry and catalysis further underscores its utility. As research continues to uncover new applications, this compound is poised to play a critical role in advancing precision medicine and materials science.